N-Despropyl Gamithromycin

• IUPAC Name: (2R,4S,5S,8S,11S,12S,13S,14R)-11-[(2S)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,5S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-7-azacyclopentadecan-15-one
• InChI: InChI=1S/C37H70N2O12/c1-14-26-37(10,45)30(41)19(2)18-38-20(3)16-35(8,44)32(51-34-28(40)25(39(11)12)15-21(4)47-34)22(5)29(23(6)33(43)49-26)50-27-17-36(9,46-13)31(42)24(7)48-27/h19-32,34,38,40-42,44-45H,14-18H2,1-13H3/t19-,20-,21?,22-,23+,24?,25?,26+,27-,28?,29-,30-,31-,32-,34-,35?,36?,37?/m0/s1
• InChI Key: RECSSHHDKCPKFK-IRMDGJQDSA-N
• Canonical SMILES: CCC1C(C(C(CNC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O
• Isomeric SMILES: CC[C@@H]1C([C@H]([C@H](CN[C@H](CC([C@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2CC([C@H](C(O2)C)O)(C)OC)C)O[C@H]3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O
• Molecular Formula: C37H70N2O12
• Molecular Weight: 735.0 g/mol

Description

N-Despropyl Gamithromycin is a compound with the molecular formula C37H70N2O12 and a molecular weight of 734.96. It is used in the field of infectious disease research.

Synthesis Analysis

The active substance of Zactran, gamithromycin, is a semi-synthetic macrolide medicinal product. Gamithromycin has both bacteriostatic and bactericidal action, mediated through the disruption of bacterial protein synthesis. A sensitive and precise method was developed for the determination of gamithromycin in an injection using ultra-performance liquid chromatography-tandem quadrupole-time-of-flight mass spectrometry (UPLC-QTOF-MS).

Molecular Structure Analysis

The molecular structure of N-Despropyl Gamithromycin is complex, with multiple functional groups. The structure was analyzed using a Molecular Structure Correlator, and the score of the total matching degree reached 83.19, indicating a high degree of structural complexity.

Scientific Research Applications

1. Veterinary Antibiotic for Respiratory Diseases

• Epidemiology and Dosage Assessment : Gamithromycin is used in veterinary medicine, primarily for treating respiratory diseases in bovines and swine. Studies have focused on determining clinical breakpoints and optimal dosing regimens for effective treatment against pathogens like Haemophilus parasuis in piglets (Zhou et al., 2020).

2. Treating Bronchopneumonia in Foals

• Clinical Efficacy in Equine Medicine : Gamithromycin has been evaluated for its effectiveness in treating bronchopneumonia in older foals, showing promising results in clinical trials (Hildebrand et al., 2015).

3. Pharmacokinetics in Different Animal Species

• Pharmacokinetics in Broiler Chickens and Pigs : Research has been conducted to understand the pharmacokinetics of gamithromycin in broiler chickens and pigs, emphasizing its absorption and bioavailability after intravenous and subcutaneous administration (Watteyn et al., 2013).

4. Pharmacodynamics Against Streptococcus Suis

• Optimum Dosing for Swine Diseases : Studies have also been undertaken to evaluate the pharmacodynamics of gamithromycin against Streptococcus suis in piglets, aiming to establish effective treatment regimens (Wang et al., 2022).

5. Use in Treating Bovine Respiratory Disease

• Antibacterial Action and Pharmacokinetics : Gamithromycin has shown higher antimicrobial activity against common pathogens associated with Bovine Respiratory Disease (BRD) and exhibits better pharmacokinetic characteristics for this application (Ron, 2015).

6. Gamithromycin in Murine Lung Infection Model

• Pharmacokinetics and Pharmacodynamics in Mice : Its pharmacokinetic/pharmacodynamic parameters were studied in a murine lung infection model to optimize dosage against Pasteurella multocida, a cause of bovine respiratory disease (Yang et al., 2019).

7. Immunomodulatory Properties

• Influence on Inflammation in Calves : Research has explored the immunomodulatory properties of gamithromycin in calves, particularly in relation to the acute phase response in an inflammation model (Plessers et al., 2015).

8. Pharmacokinetics in Pulmonary Distribution

• Pulmonary Distribution in Foals : Studies have shown that gamithromycin is well-tolerated and effective when administered intravenously in foals, providing evidence for its safe use in equine medicine (Berlin et al., 2017).

9. Role in Antibacterial Efficacy

• Bovine Mannheimia Haemolytica Challenge Model : The duration of antibacterial efficacy of gamithromycin was determined using a bovine Mannheimia haemolytica challenge model, highlighting its role in reducing bacterial isolation and severity of clinical disease (Forbes et al., 2010).

10. Role in Swine Respiratory Disease

• Clinical Trials in Swine : Clinical trials have been conducted to evaluate the safety and efficacy of gamithromycin in treating bacterial swine respiratory disease, demonstrating its effectiveness in reducing clinical symptoms and improving cure rates (Xiao et al., 2019).

Safety and Hazards

N-Despropyl Gamithromycin is a controlled product. Gamithromycin, a related compound, is known to cause skin irritation, serious eye irritation, and is suspected of damaging fertility or the unborn child.

Mechanism of Action

Target of Action

N-Despropyl Gamithromycin is a semi-synthetic macrolide antibiotic . It primarily targets bacteria causing bovine respiratory disease (BRD), such as Mannheimia haemolytica, Pasteurella multocida, Histophilus somni, and Mycoplasma species . These bacteria are responsible for various infections in cattle and other ruminants .

Mode of Action

N-Despropyl Gamithromycin, like other macrolide antibiotics, inhibits protein synthesis in bacteria . It binds to the bacterial ribosome, blocking the translocation of tRNA during translation. This action prevents the addition of new amino acids to the growing peptide chain, thereby inhibiting protein synthesis and leading to the death of the bacteria .

Biochemical Pathways

The major biotransformation pathways of N-Despropyl Gamithromycin include hydrolysis with a loss of the cladinose sugar moiety to form declad and N-dealkylation to form N-Despropyl N-Desmethyl Gamithromycin . It also undergoes biotransformation via a minor pathway to form the translactone derivative through an intra-molecular rearrangement .

Pharmacokinetics

The pharmacokinetic characteristics of N-Despropyl Gamithromycin were analyzed after a single subcutaneous injection . The main pharmacokinetic parameters for the area under the concentration–time curve from 0 to 24 h and the peak drug concentration values ranged from 0.86 to 8.42 µg·h/ml and from 0.55 to 5.69 µg/ml, respectively . These values indicate the drug’s absorption, distribution, metabolism, and excretion (ADME) properties, which impact its bioavailability.

Result of Action

The result of N-Despropyl Gamithromycin’s action is the effective treatment and prevention of bovine respiratory disease (BRD) caused by various bacteria . By inhibiting protein synthesis, it prevents the growth and multiplication of these bacteria, thereby alleviating the symptoms of the disease and promoting the recovery of the affected animals .

Action Environment

The action of N-Despropyl Gamithromycin can be influenced by various environmental factors. For instance, the drug is administered via the subcutaneous route at a recommended dose of 6 mg/kg body weight in ovine species . The efficacy of the drug can be affected by factors such as the health status of the animal, the presence of other medications, and the specific characteristics of the bacterial strain causing the infection .